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Introduction

Serotonylation is a post-translational modification where the neurotransmitter serotonin is
covalently attached to proteins.[1][2][3][4] This process is catalyzed by transglutaminases
(TGs), particularly tissue transglutaminase (TGM2), which form a stable isopeptide bond
between the primary amine of serotonin and the y-carboxamide group of a glutamine residue
on a target protein.[1][2][3][4] This modification can alter the function, localization, and
interaction partners of the modified protein, thereby influencing a wide range of physiological
and pathological processes.[1][4][5][6]

Key protein targets of serotonylation include small GTPases (e.g., RhoA and Rab), cytoskeletal
proteins (e.g., actin), and histones.[1][4][5][7] The functional consequences of their
serotonylation are diverse, impacting processes such as platelet aggregation, vascular
contraction, insulin secretion, and gene transcription.[1][2][3][5][6][7] Given its role in various
diseases, including cardiovascular disorders and cancer, the study of serotonylation is a
burgeoning field in drug development.[8]

Serotonin adipinate, a salt of serotonin, serves as a stable and soluble source of serotonin for
in vitro and cellular assays.[9][10] These application notes provide detailed protocols for
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utilizing serotonin adipinate to study protein serotonylation, from in vitro enzymatic assays to

the identification of serotonylated proteins in cell-based models.

Data Presentation

Table 1. Summary of Known Serotonylated Proteins and Their Functions

Protein Serotonylation  Functional Key
Examples .
Category Site(s) Consequences References
Constitutive
RhoA, Racl, activation, (Guilluy et al.,
Small GTPases GIn63 (RhoA) )
Rab4 independent of 2007, 2009)[1]
GTP binding
- Promotion of (Paulmann et al.,
Rab3a, Rab27a Not specified

insulin secretion

2009)[1][2]

Regulation of

Cytoskeletal a-actin, B-actin, - (Watts et al.,
] ) Not specified vascular
Proteins y-actin ) 2009)[5][7]
contraction
o N Involvement in (Watts et al.,
Filamin A Not specified -
contractility 2009)[7]
Permissive mark
for gene
_ _ o (Farrelly et al.,
Histones Histone H3 GIn5 transcription,
2019)[1][8][11]
enhances TFIID
binding
) (Cui and
Extracellular ) ) Altered matrix )
Fibronectin Q34, Q38, Q40 Kaartinen, 2015)

Matrix

interactions

[5]

Signaling and Experimental Workflow Diagrams
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Caption: Serotonylation signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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